Cas no 55674-16-3 (3-Butenoic acid, 3-methyl-2-oxo-, methyl ester)

3-Butenoic acid, 3-methyl-2-oxo-, methyl ester structure
55674-16-3 structure
Product Name:3-Butenoic acid, 3-methyl-2-oxo-, methyl ester
CAS No:55674-16-3
MF:C6H8O3
MW:128.125922203064
CID:351225
PubChem ID:13968627
Update Time:2025-04-19

3-Butenoic acid, 3-methyl-2-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Butenoic acid, 3-methyl-2-oxo-, methyl ester
    • methyl 3-methyl-2-oxobut-3-enoate
    • 55674-16-3
    • SCHEMBL7640754
    • DTXSID10553456
    • Inchi: 1S/C6H8O3/c1-4(2)5(7)6(8)9-3/h1H2,2-3H3
    • InChI Key: NXNDBAPKZIRKIC-UHFFFAOYSA-N
    • SMILES: O(C)C(C(C(=C)C)=O)=O

Computed Properties

  • Exact Mass: 128.04734
  • Monoisotopic Mass: 128.047344113g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 3
  • Complexity: 158
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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